Regioselective Photoreduction: 6-Chloro vs. 5-Chloro Product Outcome
In a direct experimental head-to-head comparison under identical photoreductive conditions, 6-chloro-1-methylbenzotriazole and its 5-chloro regioisomer were reduced to structurally distinct aniline products, confirming that the chlorine position governs reaction outcome [1]. The 6-chloro isomer was converted exclusively to 3-chloro-N-methylaniline, whereas the 5-chloro isomer yielded 4-chloro-N-methylaniline [1].
| Evidence Dimension | Photoreduction product identity (regiochemical outcome) |
|---|---|
| Target Compound Data | 3-chloro-N-methylaniline (from 6-chloro-1-methylbenzotriazole) |
| Comparator Or Baseline | 4-chloro-N-methylaniline (from 5-chloro-1-methylbenzotriazole) |
| Quantified Difference | Exclusive formation of regioisomeric products with no cross-contamination reported; product identity is determined solely by the position of the chlorine substituent on the benzotriazole ring. |
| Conditions | Photoreduction in 2-propanol solvent |
Why This Matters
For synthetic chemists targeting a specific chlorinated N-methylaniline building block, substitution with the incorrect regioisomer of 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole will lead to the wrong product entirely, necessitating costly re-synthesis and purification.
- [1] National Science and Technology Library (NSTL). (n.d.). Photoreactions of 1-Alkylbenzotriazoles. Scheme 4: Reduction of 5-chloro- and 6-chloro-1-methylbenzotriazole in 2-propanol. View Source
